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Compound of Interest

Compound Name: Nonoxinol

Cat. No.: B1679842

For immediate implementation, all laboratory personnel must treat Nonoxinol-9 as a
hazardous chemical waste. Under no circumstances should it be disposed of down the drain or
in regular solid waste streams. This guide provides essential safety and logistical information
for the proper handling and disposal of Nonoxinol-9, ensuring the safety of laboratory
personnel and the protection of the environment.

Hazardous Profile of Nonoxinol-9

Nonoxinol-9, a nonionic surfactant, presents several hazards that necessitate its classification
as a hazardous waste for disposal purposes. The primary risks associated with this chemical
are summarized below.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.

) Causes serious and potentially irreversible eye
Serious Eye Damage
damage.

Aquatic Toxicity Harmful to aquatic life with long-lasting effects.

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is mandatory for the safe disposal of Nonoxinol-9.
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» Waste Identification and Segregation:

o Clearly label all waste containers containing Nonoxinol-9 with "Hazardous Waste" and the
full chemical name.

o Segregate Nonoxinol-9 waste from other laboratory waste streams to prevent accidental
mixing with incompatible materials.

» Personal Protective Equipment (PPE):

o When handling Nonoxinol-9 waste, always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

o Containerization:

o Use a dedicated, leak-proof, and chemically compatible container for the collection of
Nonoxinol-9 waste. The container must be kept securely closed except when adding
waste.

e Storage:

o Store the sealed hazardous waste container in a designated and well-ventilated satellite
accumulation area within the laboratory.

o Contact Environmental Health and Safety (EHS):

o Notify your institution's EHS office to arrange for the pickup and disposal of the
Nonoxinol-9 hazardous waste. EHS professionals are trained in the proper procedures
for managing and disposing of chemical waste in accordance with federal, state, and local
regulations.

o Licensed Waste Disposal Contractor:

o Your EHS department will coordinate with a licensed hazardous waste disposal contractor
for the final treatment and disposal of the Nonoxinol-9 waste at an approved facility.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Nonoxinol-9 in a laboratory setting.

< >

Is it a hazardous chemical?

Yes

Do NOT dispose down the drain Do NOT dispose in regular trash

Collect in a labeled, sealed,
compatible container

l

Store in a designated
satellite accumulation area

Contact Environmental
Health & Safety (EHS)
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Nonoxinol-9 Disposal Decision Workflow

Regulatory Considerations

While Nonoxinol-9 is not specifically listed as a hazardous waste by the U.S. Environmental
Protection Agency (EPA), its characteristic hazards warrant its management as such. The
"harmful to aquatic life" characteristic is a key factor in this determination, as the release of this
chemical into the environment can have detrimental effects on ecosystems. Laboratory
personnel are responsible for making a proper hazardous waste determination, and in the
absence of specific data to the contrary, treating a chemical with known hazards as hazardous
waste is the most prudent and compliant approach. Always consult your institution's EHS
department for guidance specific to your location and facilities.

 To cite this document: BenchChem. [Proper Disposal of Nonoxinol-9: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679842#nonoxinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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